1,1-Bis(4-benzoylphenyl)methane

• Molecular Formula: C27H20O2
• Molecular Weight: 376.4 g/mol
• IUPAC Name: [4-[(4-benzoylphenyl)methyl]phenyl]-phenylmethanone
• InChI: InChI=1S/C27H20O2/c28-26(22-7-3-1-4-8-22)24-15-11-20(12-16-24)19-21-13-17-25(18-14-21)27(29)23-9-5-2-6-10-23/h1-18H,19H2
• InChI Key: IAZJTHIZDCKMKL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)CC3=CC=C(C=C3)C(=O)C4=CC=CC=C4

Description

1,1-Bis(4-benzoylphenyl)methane is a useful research compound. Its molecular formula is C27H20O2 and its molecular weight is 376.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 5-liter four-necked flask equipped with a stirring device, a thermometer, a condenser and a nitrogen substituting device, 317.0 g of aluminum chloride and 1.5 liters of nitrobenzene were mixed and then 209.0 g of benzoyl chloride was introduced with ice cooling to be dissolved, and then a solution of 100.0 g of diphenylmethane in 100 milliliters of nitrobenzene was added dropwise for 30 minutes. 30 minutes after the end of the dropwise adding, the temperature was increased to 70° C. by removing an ice bath, and stirring was carried out with maintaining the temperature for 5 hours. After the end of the reaction was confirmed by a gas chromatography, the reaction solution was poured on 1.0 liter of ice, and then extracted with 2.5 liters of chloroform. Thereafter, the solution was washed with a 6N-HCl aqueous solution, an aqueous solution of sodium hydrogencarbonate, brine and water, removed off chloroform and nitrobenzene by a rotary evaporator, and then 150.7 g of 1,1-bis(4-benzoylphenyl)methane was obtained as crystals after recrystallizing from ethyl acetate.